Cas no 824961-04-8 (5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)-)

5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)- structure
824961-04-8 structure
Product name:5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)-
CAS No:824961-04-8
MF:C24H32O3Si
MW:396.594588279724
CID:689751
PubChem ID:68808607

5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)- Chemical and Physical Properties

Names and Identifiers

    • 5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)-
    • (7S)-7-[tert-butyl(diphenyl)silyl]oxyoct-5-enoic acid
    • 824961-04-8
    • (7S)-7-{[tert-Butyl(diphenyl)silyl]oxy}oct-5-enoic acid
    • DTXSID80739068
    • Inchi: InChI=1S/C24H32O3Si/c1-20(14-8-5-13-19-23(25)26)27-28(24(2,3)4,21-15-9-6-10-16-21)22-17-11-7-12-18-22/h6-12,14-18,20H,5,13,19H2,1-4H3,(H,25,26)/t20-/m0/s1
    • InChI Key: AQUZXKNQWNCLQU-FQEVSTJZSA-N
    • SMILES: CC(C=CCCCC(=O)O)O[Si](C1=CC=CC=C1)(C2=CC=CC=C2)C(C)(C)C

Computed Properties

  • Exact Mass: 396.21207141g/mol
  • Monoisotopic Mass: 396.21207141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 4.76260

5-Octenoic acid, 7-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, (7S)- Related Literature

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